Cas no 178114-25-5 (ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate
• CAS No: 178114-25-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD29762808
• CID: 3232608
• PubChem ID: 136548626
• Update Time: 2025-05-21

ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-3-CARBOXYLIC ACID, 5-(2-HYDROXYPHENYL)-, ETHYL ESTER
• ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate
• ethyl 3-(2-hydroxyphenyl)-1H-pyrazole-5-carboxylate
• ALBB-033008
• ethyl5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate
• Z2327393512
• 178114-25-5
• LS-12394
• G52325
• DHA11425
• AKOS033887456
• EN300-255587

• MDL： MFCD29762808
• Inchi： 1S/C12H12N2O3/c1-2-17-12(16)10-7-9(13-14-10)8-5-3-4-6-11(8)15/h3-7,15H,2H2,1H3,(H,13,14)
• InChI Key： APVJKAYWKJUVHI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC=CC=2O)=NN1)=O

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.2Ų

Additional information on ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 178114-25-5)

Ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 178114-25-5) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazole derivative combines a hydroxylated aromatic ring with an ester-functionalized pyrazole core, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in designing anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic compounds.

The compound’s molecular structure, featuring a hydroxyphenyl group and an ethyl carboxylate moiety, contributes to its reactivity and solubility properties. These characteristics are critical for optimizing bioavailability in medicinal chemistry applications. Recent studies highlight its potential as a scaffold for developing enzyme inhibitors, a hot topic in precision medicine. For instance, its ability to modulate cyclooxygenase (COX) activity has been investigated, addressing the rising interest in targeted therapies for chronic diseases.

In the context of green chemistry, ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate has also been evaluated for its compatibility with sustainable synthesis methods. With the pharmaceutical industry’s shift toward eco-friendly processes, this compound’s derivatization using catalytic reactions or microwave-assisted techniques has become a focal point. Such approaches reduce waste and energy consumption, resonating with global ESG (Environmental, Social, and Governance) trends.

From a commercial perspective, the demand for high-purity pyrazole intermediates like CAS No. 178114-25-5 is driven by their utility in custom synthesis and contract manufacturing. Suppliers often emphasize batch consistency and regulatory compliance, key concerns for buyers in the life sciences sector. Analytical techniques such as HPLC and NMR are routinely employed to verify the compound’s purity, ensuring it meets the stringent standards required for preclinical research.

Beyond pharmaceuticals, ethyl 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylate has niche applications in material science, particularly in designing functional polymers and coordination complexes. Its chelating properties make it a candidate for metal-organic frameworks (MOFs), a trending area in nanotechnology. This interdisciplinary relevance underscores its importance in both academic and industrial settings.

In summary, CAS No. 178114-25-5 represents a multifaceted compound with broad applicability across healthcare, sustainability, and advanced materials. Its ongoing exploration reflects the convergence of scientific innovation and market needs, positioning it as a compound of enduring interest in the chemical sciences.